Cas no 120741-33-5 (Methyl-(1-pyridin-3-yl-ethyl)-amine)

• Product Name: Methyl-(1-pyridin-3-yl-ethyl)-amine
• CAS No: 120741-33-5
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• CID: 105370
• PubChem ID: 16778481
• Update Time: 2025-04-18

Methyl-(1-pyridin-3-yl-ethyl)-amine Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(pyridin-3-yl)ethanamine
• 3-Pyridinemethanamine,N,a-dimethyl-
• 3-Pyridinemethanamine,N,alpha-dimethyl-(9CI)
• Methyl-(1-pyridin-3-yl-ethyl)-amine
• N-methyl-1-pyridin-3-ylethanamine
• N-methyl-1-pyridin-3-ylethanamine(SALTDATA: 0.5oxalate)
• 3-(methylaminoethyl)pyridine
• methyl[1-(pyridin-3-yl)ethyl]amine
• Methyl-3-pyridyl-methylaminomethan
• Methyl-3-pyridylmethylaminomethan (rac)
• N,a-diMethyl-3-PyridineMethanaMine
• AKOS000134236
• AKOS022184345
• SCHEMBL2373412
• DTXSID30588361
• CS-0252048
• NCGC00374074-01
• FT-0682301
• AB00997149-01
• N-Methyl-1-(pyridin-3-yl)ethan-1-amine
• 120741-33-5
• CHEMBL4585985
• EN300-58255
• DB-012812

• MDL： MFCD08669769
• Inchi： 1S/C8H12N2/c1-7(9-2)8-4-3-5-10-6-8/h3-7,9H,1-2H3
• InChI Key： RYLMQQMCVLCCOT-UHFFFAOYSA-N
• SMILES： N(C)C(C)C1C=NC=CC=1

Computed Properties

• Exact Mass: 136.10000
• Monoisotopic Mass: 136.100048391g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 224.2±15.0 °C at 760 mmHg
• Flash Point: 110.0±7.4 °C
• PSA: 24.92000
• LogP: 1.75290
• Vapor Pressure: 0.1±0.4 mmHg at 25°C

Methyl-(1-pyridin-3-yl-ethyl)-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)